2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(4-methyl-2-nitrophenoxy)-N-[(E)-1-(3-nitrophenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C17H16N4O6/c1-11-6-7-16(15(8-11)21(25)26)27-10-17(22)19-18-12(2)13-4-3-5-14(9-13)20(23)24/h3-9H,10H2,1-2H3,(H,19,22)/b18-12+
• InChI Key: RZMSQPOMEUJHQR-LDADJPATSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN=C(C)C2=CC(=CC=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)OCC(=O)N/N=C(\C)/C2=CC(=CC=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C17H16N4O6
• Molecular Weight: 372.3 g/mol

Description

2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide, also known as MNPEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNPEA is a yellow crystalline powder that is synthesized through a specific method and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide is not fully understood. However, studies have shown that it interacts with various cellular pathways, including the NF-κB pathway, which is involved in inflammation and cancer. 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has also been found to inhibit the production of reactive oxygen species (ROS), which are known to cause oxidative stress and damage to cells.
Biochemical and Physiological Effects
2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has been found to have unique biochemical and physiological effects. Studies have shown that it has anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders. 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has also been found to have anticancer properties, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has several advantages for lab experiments. It is easy to synthesize, and its yellow color makes it easy to detect. It has also been found to have low toxicity levels, making it safe for use in lab experiments. However, 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has some limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide research. One potential area of research is the development of 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide-based drugs for the treatment of inflammatory diseases, oxidative stress-related disorders, and cancer. 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide can also be studied for its potential applications in immunomodulation research. Further studies are needed to fully understand the mechanism of action of 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide and its potential applications in various scientific research fields.
Conclusion
2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is synthesized through a specific method and has been found to have unique biochemical and physiological effects. 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has potential applications in the treatment of inflammatory diseases, oxidative stress-related disorders, and cancer. Further studies are needed to fully understand the mechanism of action of 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide and its potential applications in various scientific research fields.

Synthesis Methods

2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide is synthesized through a specific method that involves the reaction of 4-methyl-2-nitrophenol with ethylideneacetohydrazide in the presence of a catalyst. This reaction results in the formation of 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide as a yellow crystalline powder.

Scientific Research Applications

2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has been found to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. 2-(4-methyl-2-nitrophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has also been found to have a significant effect on the immune system, making it a potential candidate for immunomodulation research.